Cas no 1955492-56-4 (4-fluoro-2-methyl-5-nitrobenzene-1-sulfonyl fluoride)

• Product Name: 4-fluoro-2-methyl-5-nitrobenzene-1-sulfonyl fluoride
• CAS No: 1955492-56-4
• MF: C₇H₅F₂NO₄S
• MW: 237.1807076931
• MDL: MFCD28968554
• CID: 5221420
• PubChem ID: 122236098
• Update Time: 2025-05-25

4-fluoro-2-methyl-5-nitrobenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl fluoride, 4-fluoro-2-methyl-5-nitro-
• 4-fluoro-2-methyl-5-nitrobenzene-1-sulfonyl fluoride

• MDL： MFCD28968554
• Inchi： 1S/C7H5F2NO4S/c1-4-2-5(8)6(10(11)12)3-7(4)15(9,13)14/h2-3H,1H3
• InChI Key： SZEJNJAQOMYEBZ-UHFFFAOYSA-N
• SMILES： C1(S(F)(=O)=O)=CC([N+]([O-])=O)=C(F)C=C1C

Additional information on 4-fluoro-2-methyl-5-nitrobenzene-1-sulfonyl fluoride

Recent Advances in the Application of 4-Fluoro-2-methyl-5-nitrobenzene-1-sulfonyl Fluoride (CAS: 1955492-56-4) in Chemical Biology and Pharmaceutical Research

4-Fluoro-2-methyl-5-nitrobenzene-1-sulfonyl fluoride (CAS: 1955492-56-4) has emerged as a versatile chemical probe and building block in recent chemical biology and pharmaceutical research. This sulfonyl fluoride derivative belongs to the growing class of sulfur(VI) fluoride exchange (SuFEx) click chemistry reagents, which have gained significant attention due to their high reactivity, selectivity, and stability under physiological conditions. Recent studies have demonstrated its potential in covalent inhibitor development, activity-based protein profiling (ABPP), and targeted drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry revealed novel applications of this compound as a warhead in covalent kinase inhibitors. The researchers systematically evaluated its reactivity with various amino acid residues, demonstrating superior selectivity toward tyrosine residues compared to traditional acrylamide-based warheads. This characteristic makes it particularly valuable for developing targeted therapies with reduced off-target effects. The study also reported its successful incorporation into PROTAC (proteolysis targeting chimera) molecules, enabling selective degradation of target proteins.

In the field of chemical proteomics, 4-fluoro-2-methyl-5-nitrobenzene-1-sulfonyl fluoride has shown promise as an activity-based probe. A recent Nature Chemical Biology publication (2024) detailed its use in mapping reactive tyrosine residues across the human proteome, identifying previously unknown druggable sites. The compound's unique combination of fluorine substitution and nitro group provides optimal balance between reactivity and stability, allowing for efficient labeling while maintaining sufficient half-life for subsequent analytical procedures.

The synthetic utility of this compound has also been expanded in recent pharmaceutical development. A 2024 ACS Medicinal Chemistry Letters report described its application as a key intermediate in the synthesis of novel sulfonamide-based antibiotics. The presence of both fluorine and nitro groups enables selective functionalization at multiple positions, facilitating rapid structure-activity relationship (SAR) studies. Researchers noted its particular effectiveness against Gram-positive multidrug-resistant strains when incorporated into specific scaffold designs.

From a safety and pharmacokinetics perspective, recent preclinical studies have provided encouraging data. The compound demonstrates favorable metabolic stability and tissue distribution profiles when used as part of larger pharmaceutical constructs. Its hydrolytic stability in physiological conditions, coupled with selective reactivity toward target proteins, addresses one of the major challenges in covalent drug development - achieving sufficient target engagement while minimizing nonspecific reactions.

Looking forward, the unique properties of 4-fluoro-2-methyl-5-nitrobenzene-1-sulfonyl fluoride position it as a valuable tool for multiple applications in drug discovery. Ongoing research is exploring its potential in targeted protein degradation, covalent antibody-drug conjugates, and as a molecular glue scaffold. The compound's CAS number (1955492-56-4) has become increasingly prevalent in patent applications, particularly in areas of kinase inhibition and antimicrobial development, suggesting growing commercial interest in this chemical entity.